Cas no 8064-04-8 (Adelfan-esidrex)

• Product name: Adelfan-esidrex
• CAS No: 8064-04-8
• MF: C₄₈H₅₆ClN₉O₁₃S₂
• MW: 1066.59374809265
• CID: 721258

Adelfan-esidrex Chemical and Physical Properties

Names and Identifiers

• Adelphan
• Adelphan-esidrex
• Adelfan-esidrex
• Reserpine-hydralazine-hydrochlorothiazide mixture
• Hydralazine mixture with hydrochlorothiazide and reserpine

• Inchi： 1S/C33H40N2O9.C8H8N4.C7H8ClN3O4S2/c1-38-19-7-8-20-21-9-10-35-16-18-13-27(44-32(36)17-11-25(39-2)30(41-4)26(12-17)40-3)31(42-5)28(33(37)43-6)22(18)15-24(35)29(21)34-23(20)14-19;9-11-8-7-4-2-1-3-6(7)5-10-12-8;8-4-1-5-7(2-6(4)16(9,12)13)17(14,15)11-3-10-5/h7-8,11-12,14,18,22,24,27-28,31,34H,9-10,13,15-16H2,1-6H3;1-5H,9H2,(H,11,12);1-2,10-11H,3H2,(H2,9,12,13)/t18-,22+,24-,27-,28+,31+;;/m1../s1
• InChI Key： STVQQHRHNAJZRS-IOSAXKQOSA-N
• SMILES： ClC1=CC2=C(C=C1S(N)(=O)=O)S(NCN2)(=O)=O.O(C)[C@H]1[C@@H](C[C@@H]2CN3CCC4C5C=CC(=CC=5NC=4[C@H]3C[C@@H]2[C@@H]1C(=O)OC)OC)OC(C1C=C(C(=C(C=1)OC)OC)OC)=O.N(C1=C2C=CC=CC2=CN=N1)N

Computed Properties

• Exact Mass: 1065.313
• Monoisotopic Mass: 1065.313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 73
• Rotatable Bond Count: 12
• Complexity: 1650
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 317

Experimental Properties

• Boiling Point: 700.1 °C at 760 mmHg
• Flash Point: 377.2 °C